Cas no 1415929-10-0 (Tert-butyl 4-sulfamoylpiperidine-1-carboxylate)
Tert-butyl 4-sulfamoylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its key structural features include a sulfamoyl group and a Boc-protected piperidine ring, offering reactivity for further functionalization. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the sulfamoyl moiety provides a handle for derivatization. This compound is well-suited for the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its high purity and consistent performance make it a reliable choice for research and industrial-scale synthesis. Proper handling and storage under inert conditions are recommended to maintain its integrity.
1415929-10-0 structure
Product Name:Tert-butyl 4-sulfamoylpiperidine-1-carboxylate
CAS No:1415929-10-0
MF:C10H20N2O4S
MW:264.341801643372
MDL:MFCD28023737
CID:4595526
PubChem ID:66589106
Update Time:2025-05-28
Tert-butyl 4-sulfamoylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-sulfamoylpiperidine-1-carboxylate
- 1-Boc-4-sulfamoylpiperidine
- t-Butyl 4-sulfamoylpiperidine-1-carboxylate
- Z1839481116
- 1-Piperidinecarboxylic acid, 4-(aminosulfonyl)-, 1,1-dimethylethyl ester
- UWKMBLJEIZMDIM-UHFFFAOYSA-N
- AS-53336
- P16341
- EN300-174058
- CS-0048200
- AKOS030628700
- tert-butyl4-sulfamoylpiperidine-1-carboxylate
- Z1815155030
- SY100124
- 1415929-10-0
- CHEMBL5007070
- SCHEMBL56404
- MFCD28023737
- Tert-butyl 4-sulfamoylpiperidine-1-carboxylate
-
- MDL: MFCD28023737
- Inchi: 1S/C10H20N2O4S/c1-10(2,3)16-9(13)12-6-4-8(5-7-12)17(11,14)15/h8H,4-7H2,1-3H3,(H2,11,14,15)
- InChI Key: UWKMBLJEIZMDIM-UHFFFAOYSA-N
- SMILES: S(C1CCN(C(=O)OC(C)(C)C)CC1)(N)(=O)=O
Computed Properties
- Exact Mass: 264.11437830 g/mol
- Monoisotopic Mass: 264.11437830 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 98.1
- Molecular Weight: 264.34
Tert-butyl 4-sulfamoylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T205500-10mg |
tert-butyl 4-sulfamoylpiperidine-1-carboxylate |
1415929-10-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205500-50mg |
tert-butyl 4-sulfamoylpiperidine-1-carboxylate |
1415929-10-0 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | T205500-100mg |
tert-butyl 4-sulfamoylpiperidine-1-carboxylate |
1415929-10-0 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Chemenu | CM329622-100mg |
tert-butyl 4-sulfamoylpiperidine-1-carboxylate |
1415929-10-0 | 95%+ | 100mg |
$187 | 2022-09-03 | |
| Chemenu | CM329622-250mg |
tert-butyl 4-sulfamoylpiperidine-1-carboxylate |
1415929-10-0 | 95%+ | 250mg |
$256 | 2022-09-03 | |
| Chemenu | CM329622-500mg |
tert-butyl 4-sulfamoylpiperidine-1-carboxylate |
1415929-10-0 | 95%+ | 500mg |
$466 | 2022-09-03 | |
| eNovation Chemicals LLC | D587180-100mg |
tert-butyl 4-sulfamoylpiperidine-1-carboxylate |
1415929-10-0 | 97% | 100mg |
$100 | 2024-07-21 | |
| eNovation Chemicals LLC | D587180-250MG |
tert-butyl 4-sulfamoylpiperidine-1-carboxylate |
1415929-10-0 | 97% | 250mg |
$165 | 2024-07-21 | |
| eNovation Chemicals LLC | D587180-1G |
tert-butyl 4-sulfamoylpiperidine-1-carboxylate |
1415929-10-0 | 97% | 1g |
$435 | 2024-07-21 | |
| eNovation Chemicals LLC | D587180-5G |
tert-butyl 4-sulfamoylpiperidine-1-carboxylate |
1415929-10-0 | 97% | 5g |
$1355 | 2024-07-21 |
Tert-butyl 4-sulfamoylpiperidine-1-carboxylate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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